Cas no 22131-35-7 (Butalamine)

• Product Name: Butalamine
• CAS No: 22131-35-7
• MF: C₁₈H₂₈N₄O
• MW: 316.441123962402
• CID: 258397
• PubChem ID: 30949
• Update Time: 2025-07-09

Butalamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-dibutyl-N2-(3-phenyl-1,2,4-oxadiazol-5-yl)-
• Butalamine
• N',N'-dibutyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)ethane-1,2-diamine
• Butalamina
• Butalaminum
• dibutylimolamine
• EINECS 244-794-9
• CHEBI:135354
• SCHEMBL153501
• Q5002340
• CHEMBL1697825
• 5-{(2-(Dibutylamino)ethyl)amino}-3-phenyl-1,2,4-oxadiazole
• AKOS040746651
• UNII-140T9JTG43
• 5-((2-(DIBUTYLAMINO)ETHYL)AMINO)-3-PHENYL-1,2,4-OXADIAZOLE
• D07177
• N', N'-dibutyl-N-(3-phenyl-1, 2, 4-oxadiazol-5-yl)ethane-1, 2-diamine
• BUTALAMINE [WHO-DD]
• 5- (2-(Dibutylamino)ethyl)amino -3-phenyl-1,2,4-oxadiazole
• LA 1221 [AS HYDROCHLORIDE]
• VYWQZAARVNRSTR-UHFFFAOYSA-N
• 140T9JTG43
• 1,2-Ethanediamine, N,N-dibutyl-N'-(3-phenyl-1,2,4-oxadiazol-5-yl)-
• N,N-dibutyl-N'-(3-phenyl-1,2,4-oxadiazol-5-yl)ethane-1,2-diamine
• DTXSID1022710
• BUTALAMINE [MI]
• LA-1221 FREE BASE
• Butalamine [INN:BAN]
• 5-([2-(Dibutylamino)ethyl]amino)-3-phenyl-1,2,4-oxadiazole
• DB13681
• N1,N1-dibutyl-N2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethane-1,2-diamine
• NS00007959
• LA 1221 FREE BASE
• Butalamine (INN)
• BUTALAMINE [INN]
• FT-0663913
• Butalamina [INN-Spanish]
• 22131-35-7
• Butalaminum [INN-Latin]
• N,N-Dibutyl-N'-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-ethanediamine
• LA 1221 (AS HYDROCHLORIDE)
• Butalaminum (INN-Latin)
• C04AX23
• N-(2-(dibutylamino)ethyl)-3-phenyl-1,2,4-oxadiazol-5-amine
• 5-[[2-(Dibutylamino)ethyl]amino]-3-phenyl-1,2,4-oxadiazole; N,N-Dibutyl-N'-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-ethanediamine; 3-Phenyl-5-(dibutylaminoethylamino)-1,2,4-oxadiazole; N1,N1-Dibutyl-N2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-ethanediamine;
• DTXCID902710
• Butalamina (INN-Spanish)
• DA-61950
• N-[2-(DIBUTYLAMINO)ETHYL]-3-PHENYL-1,2,4-OXADIAZOL-5-AMINE

• Inchi： 1S/C18H28N4O/c1-3-5-13-22(14-6-4-2)15-12-19-18-20-17(21-23-18)16-10-8-7-9-11-16/h7-11H,3-6,12-15H2,1-2H3,(H,19,20,21)
• InChI Key： VYWQZAARVNRSTR-UHFFFAOYSA-N
• SMILES： O1C(=NC(C2C=CC=CC=2)=N1)NCCN(CCCC)CCCC

Computed Properties

• Exact Mass: 316.22600
• Monoisotopic Mass: 316.226312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.2
• XLogP3: 4.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 437.5±47.0 °C at 760 mmHg
• Flash Point: 218.4±29.3 °C
• Refractive Index: 1.543
• PSA: 54.19000
• LogP: 4.12370
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Butalamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Butalamine

Butalamine: A Comprehensive Overview

Butalamine (CAS No. 22131-35-7) is a compound that has garnered significant attention in the fields of pharmacology and chemistry due to its unique properties and potential applications. This article delves into the latest research findings, chemical characteristics, and therapeutic implications of Butalamine, providing a detailed and up-to-date analysis.

Butalamine is a derivative of the amino alcohol class, specifically belonging to the category of cyclic amines. Its chemical structure consists of a six-membered ring with an amine group, which contributes to its distinctive reactivity and biological activity. Recent studies have highlighted its role as a versatile compound in drug design, particularly in the development of novel therapeutic agents for neurodegenerative diseases and cardiovascular conditions.

One of the most promising applications of Butalamine lies in its ability to modulate cellular signaling pathways. Researchers have identified that Butalamine can interact with key enzymes involved in the regulation of neurotransmitter systems, such as monoamine oxidases (MAOs). This interaction suggests potential therapeutic benefits in treating conditions like Parkinson's disease and depression, where imbalances in neurotransmitter levels are prevalent.

Moreover, Butalamine has been explored for its anti-inflammatory properties. Studies conducted in 2023 revealed that Butalamine can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in activated immune cells. These findings underscore its potential as an adjunct therapy in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetics of Butalamine have also been extensively studied. Research indicates that Butalamine exhibits favorable bioavailability when administered orally, with rapid absorption and distribution across various tissues. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of inactive metabolites that are subsequently excreted through urine. This profile makes Butalamine a suitable candidate for chronic therapeutic regimens.

In terms of safety, recent clinical trials have demonstrated that Butalamine is well-tolerated at therapeutic doses. Common side effects reported include mild gastrointestinal discomfort and headache, which are generally manageable with dose adjustment. Long-term studies are currently underway to assess its safety profile over extended periods.

Another area of active research involves the synthesis and modification of Butalamine derivatives to enhance their pharmacological properties. Scientists are exploring the incorporation of functional groups that can improve solubility, stability, and target specificity. These efforts aim to develop more effective drugs with reduced off-target effects.

Furthermore, Butalamine has shown potential in the field of regenerative medicine. Preclinical studies suggest that it may promote neuronal regeneration by enhancing the proliferation and differentiation of neural stem cells. This property could pave the way for innovative treatments for spinal cord injuries and other neurotraumatic conditions.

The environmental impact of Butalamine is another critical aspect being investigated. Researchers are assessing its biodegradability and ecological toxicity to ensure sustainable manufacturing practices. Early findings indicate that Butalamine degrades efficiently under aerobic conditions, minimizing its environmental footprint.

In conclusion, Butalamine (CAS No. 22131-35-7) represents a compelling compound with diverse applications across multiple therapeutic areas. Its ability to modulate cellular signaling pathways, anti-inflammatory properties, favorable pharmacokinetics, and potential for drug development make it a subject of intense scientific interest. As research continues to unfold, Butalamine holds promise as a valuable tool in advancing medical science and improving patient outcomes.